Cas no 2228611-21-8 (tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate
• CAS No: 2228611-21-8
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6258839
• PubChem ID: 165742559
• Update Time: 2025-05-22

tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate
• 2228611-21-8
• EN300-1887836

• Inchi： 1S/C16H21N3O2/c1-16(2,3)21-15(20)19-8-7-18-14(11-19)13-6-4-5-12(9-13)10-17/h4-6,9,14,18H,7-8,11H2,1-3H3
• InChI Key： KXZVYRXYMUWXIV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C#N)C=2)C1)=O

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate

tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate, identified by the CAS number 2228611-21-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development. The structure of this compound consists of a piperazine ring substituted with a tert-butyl group at position 1 and a cyanophenyl group at position 3, making it a unique derivative with distinct chemical properties.

Piperazine derivatives have been extensively investigated due to their ability to act as building blocks in the synthesis of various bioactive molecules. The presence of the tert-butyl group introduces steric hindrance, which can influence the compound's solubility and stability. On the other hand, the cyanophenyl group adds electronic properties that can enhance the molecule's reactivity and selectivity in biological systems. Recent studies have highlighted the potential of such derivatives in targeting specific receptors and enzymes, making them promising candidates for therapeutic interventions.

One of the most recent advancements in the study of tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate involves its application in medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes responsible for antibiotic resistance. The compound's ability to coordinate with metal ions has shown potential in inhibiting these enzymes, thereby restoring the efficacy of beta-lactam antibiotics. This research underscores the importance of understanding the coordination chemistry of piperazine derivatives in drug discovery.

In addition to its enzymatic applications, tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate has been studied for its role in peptide synthesis and as a precursor for more complex molecules. Its carboxylic acid derivative is particularly valuable in forming amide bonds, which are fundamental in constructing peptide backbones. Recent innovations in solid-phase synthesis have further enhanced its utility, enabling researchers to streamline the production of bioactive peptides with high precision.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes. For instance, the use of palladium-catalyzed cross-coupling reactions has facilitated the construction of the cyanophenyl group with high regioselectivity. These developments not only enhance the yield but also reduce the environmental footprint of synthetic procedures.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate. These tools provide critical insights into molecular interactions and degradation pathways, which are essential for optimizing its stability under various storage conditions.

In conclusion, tert-butyl 3-(3-cyanophenyl)piperazine-1-carboxylate stands out as a versatile molecule with diverse applications across organic synthesis and pharmacology. Its unique structural features and reactivity make it a valuable asset in contemporary research efforts aimed at addressing unmet medical needs. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future therapeutic strategies.